71-36-3

1-Butanol

In Stock

• CAS RN:
• 71-36-3

• Formula:
• C4H10O
  CH3(CH2)3OH
  CH3CH2CH2CH2OH
  C4H9OH
  C4H10O

• InChI:
• InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3

• InChIKey:
• LRHPLDYGYMQRHN-UHFFFAOYSA-N

• With their high degree of UV transmittance, low particle count, low acidity and alkalinity and low evaporation residue level, LiChrosolv solvents are ideal for reproducible separations. Since separations are normally carried out under gradient conditions in analytical HPLC, we offer solvents in "gradient grade" as well as "isocratic grade". This enables to minimize the gradient effect of the solvent involved.
  Butyl alcohol is an aliphatic alcohol that can be used as a flavoring agent. It has been identified as one of the main volatile components of mushrooms.
  Butanol, alcohol with higher energy density, lower vapour pressure and low hygroscopicity. 1-Butanol is a potential fuel substitute to gasoline. It is also a feedstock used to produce chemicals. It is produced via two pathways, the synthetic 2-ketoacid pathway and CoA-dependent pathway. It can ...

1,2-Dimethylpiperidine

Usually In Stock

• CAS RN:
• 671-36-3

• Formula:
• C7H15N

• InChI:
• InChI=1S/C7H15N/c1-7-5-3-4-6-8(7)2/h7H,3-6H2,1-2H3

• InChIKey:
• MWUISCCBFHLWLY-UHFFFAOYSA-N

• 1,2-Dimethylpiperidine is a useful research compound. Its molecular formula is C7H15N and its molecular weight is 113.2 g/mol. The purity is usually 95%.

Phosphonium, diethyldiphenyl-, iodide

• CAS RN:
• 5271-36-3

• Formula:
• C16H20IP

• InChI:
• InChI=1S/C16H20P.HI/c1-3-17(4-2,15-11-7-5-8-12-15)16-13-9-6-10-14-16;/h5-14H,3-4H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• NEKFEYXDJYXFBJ-UHFFFAOYSA-M

• Phosphonium, diethyldiphenyl-, iodide is a useful research compound. Its molecular formula is C16H20IP and its molecular weight is 370.21 g/mol. The purity is usually 95%.

Methyl 5-acetyl-2-methoxybenzoate

In Stock

• CAS RN:
• 39971-36-3

• Formula:
• C11H12O4

• InChI:
• InChI=1S/C11H12O4/c1-7(12)8-4-5-10(14-2)9(6-8)11(13)15-3/h4-6H,1-3H3

• InChIKey:
• KPDRDAXDDZAPHS-UHFFFAOYSA-N

• Methyl 5-acetyl-2-methoxybenzoate is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.

1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-4-iodobutoxy)ethane-1-sulfonyl fluoride

Usually In Stock

• CAS RN:
• 84271-36-3

• Formula:
• C6H4F9IO3S

• InChI:
• InChI=1S/C6H4F9IO3S/c7-3(8,1-2-16)4(9,10)19-5(11,12)6(13,14)20(15,17)18/h1-2H2

• InChIKey:
• CQPFPFMRZZXKAJ-UHFFFAOYSA-N

• 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-4-iodobutoxy)ethane-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C6H4F9IO3S and its molecular weight is 454.05 g/mol. The purity is usually 95%.

1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene

In Stock

• CAS RN:
• 466671-36-3

• Formula:
• C10H5F6NO

• 1-(isocyanatomethyl)-3,5-bis(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C10H5F6NO and its molecular weight is 269.1. The purity is usually 95%.

6-Chloro-chroman-3-carboxylic acid ethyl ester

In Stock

• CAS RN:
• 885271-36-3

• Formula:
• C12H13ClO3

• InChI:
• InChI=1S/C12H13ClO3/c1-2-15-12(14)9-5-8-6-10(13)3-4-11(8)16-7-9/h3-4,6,9H,2,5,7H2,1H3

• InChIKey:
• JVNIZDSHIPLLAH-UHFFFAOYSA-N

• 6-Chloro-chroman-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C12H13ClO3 and its molecular weight is 240.68 g/mol. The purity is usually 95%.

3'-Azetidinomethyl-2-cyanobenzophenone

In Stock

• CAS RN:
• 898771-36-3

• Formula:
• C18H16N2O

• InChI:
• InChI=1S/C18H16N2O/c19-12-16-6-1-2-8-17(16)18(21)15-7-3-5-14(11-15)13-20-9-4-10-20/h1-3,5-8,11H,4,9-10,13H2

• InChIKey:
• VBECEPWTMYZXDD-UHFFFAOYSA-N

• 3'-Azetidinomethyl-2-cyanobenzophenone is a useful research compound. Its molecular formula is C18H16N2O and its molecular weight is 276.3 g/mol. The purity is usually 95%.

N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-4,5-dimethoxy-2-nitrobenzamide

In Stock

• CAS RN:
• 393571-36-3

• Formula:
• C18H16N4O5S2

• InChI:
• InChI=1S/C18H16N4O5S2/c1-26-14-8-12(13(22(24)25)9-15(14)27-2)16(23)19-17-20-21-18(29-17)28-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,19,20,23)

• InChIKey:
• NEPRFEOWQPLWQW-UHFFFAOYSA-N

• N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-4,5-dimethoxy-2-nitrobenzamide is a useful research compound. Its molecular formula is C18H16N4O5S2 and its molecular weight is 432.5 g/mol. The purity is usually 95%.

1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-phenethyl-1-(pyridin-2-ylmethyl)thiourea

Usually In Stock

• CAS RN:
• 851971-36-3

• Formula:
• C26H28N4S

• InChI:
• InChI=1S/C26H28N4S/c1-20-23(24-12-5-6-13-25(24)29-20)15-18-30(19-22-11-7-8-16-27-22)26(31)28-17-14-21-9-3-2-4-10-21/h2-13,16,29H,14-15,17-19H2,1H3,(H,28,31)

• InChIKey:
• JQWMKNOJXFWLBS-UHFFFAOYSA-N

• 1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-phenethyl-1-(pyridin-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C26H28N4S and its molecular weight is 428.6. The purity is usually 95%.

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-36-3

• Formula:
• C22H25N3O7S

• InChI:
• InChI=1S/C22H25N3O7S/c1-15-3-6-17(7-4-15)33(28,29)25-9-2-10-30-20(25)13-24-22(27)21(26)23-12-16-5-8-18-19(11-16)32-14-31-18/h3-8,11,20H,2,9-10,12-14H2,1H3,(H,23,26)(H,24,27)

• InChIKey:
• ZYFPLWSBYGUZEH-UHFFFAOYSA-N

• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H25N3O7S and its molecular weight is 475.52. The purity is usually 95%.

N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-4-methylbenzamide

In Stock

• CAS RN:
• 929471-36-3

• Formula:
• C26H23NO5

• InChI:
• InChI=1S/C26H23NO5/c1-15-5-7-17(8-6-15)26(29)27-18-9-11-23-20(13-18)16(2)25(32-23)24(28)21-14-19(30-3)10-12-22(21)31-4/h5-14H,1-4H3,(H,27,29)

• InChIKey:
• AQAZKVOCNGJTMY-UHFFFAOYSA-N

• N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-4-methylbenzamide is a useful research compound. Its molecular formula is C26H23NO5 and its molecular weight is 429.5 g/mol. The purity is usually 95%.

3-(1,1-Dimethylheptyl)-1-hydroxy-9-methoxy-6H-dibenzo(b,d)pyran-6-one

• CAS RN:
• 335371-36-3

• Formula:
• C23H28O4

• InChI:
• InChI=1S/C23H28O4/c1-5-6-7-8-11-23(2,3)15-12-19(24)21-18-14-16(26-4)9-10-17(18)22(25)27-20(21)13-15/h9-10,12-14,24H,5-8,11H2,1-4H3

• InChIKey:
• ZAIKPEWFCSQNQB-UHFFFAOYSA-N

• AM-1710 is a cannabinoid CB2 agonist that has been shown to attenuate Morphine tolerance and withdrawal.

2-[(17S,18S,19S,20R)-17-acetyloxy-20-[(2S,3S,4S,5S,6R)-3-acetyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-carboxy-18,19,21-trihydroxy-16-methylhenicosyl]-6-hydroxybenzoic acid

• CAS RN:
• 160471-36-3

• Formula:
• C10H10N2O2

• InChI:
• InChI=1S/C40H64O17/c1-24(18-15-13-11-9-7-5-4-6-8-10-12-14-16-19-27-20-17-21-28(45)31(27)37(50)51)40(39(52)53,57-26(3)44)36(49)33(47)30(23-42)56-38-35(54-25(2)43)34(48)32(46)29(22-41)55-38/h17,20-21,24,29-30,32-36,38,41-42,45-49H,4-16,18-19,22-23H2,1-3H3,(H,50,51)(H,52,53)/t24?,29-,30-,32-,33-,34+,35+,36+,38+,40+/m1/s1

• InChIKey:
• BRQJNWFMGNHEQO-LYJPMCOASA-N

• 2-[(17S,18S,19S,20R)-17-acetyloxy-20-[(2S,3S,4S,5S,6R)-3-acetyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-carboxy-18,19,21-trihydroxy-16-methylhenicosyl]-6-hydroxybenzoic acid is a natural product found in Vitreoporus dichrous with data available.

2-{[3-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide

In Stock

• CAS RN:
• 1116071-36-3

• Formula:
• C20H18N6O4S

• InChI:
• InChI=1S/C20H18N6O4S/c1-29-15-8-7-12(9-16(15)30-2)26-18(28)13-5-3-4-6-14(13)23-20(26)31-10-17(27)24-19-21-11-22-25-19/h3-9,11H,10H2,1-2H3,(H2,21,22,24,25,27)

• InChIKey:
• TXMVBKCGSUNURS-UHFFFAOYSA-N

• 2-{[3-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4H-1,2,4-triazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H18N6O4S and its molecular weight is 438.46. The purity is usually 95%.

3-chloro-N-[2-(4-fluorophenyl)ethyl]pyrazin-2-amine

In Stock

• CAS RN:
• 1284971-36-3

• Formula:
• C12H11ClFN3

• InChI:
• InChI=1S/C12H11ClFN3/c13-11-12(17-8-7-15-11)16-6-5-9-1-3-10(14)4-2-9/h1-4,7-8H,5-6H2,(H,16,17)

• InChIKey:
• CDAQBHPGRLCFCW-UHFFFAOYSA-N

• 3-chloro-N-[2-(4-fluorophenyl)ethyl]pyrazin-2-amine is a useful research compound. Its molecular formula is C12H11ClFN3 and its molecular weight is 251.69 g/mol. The purity is usually 95%.

2-Chloro-5-(4-cyanobenzoyl)pyridine

In Stock

• CAS RN:
• 1187171-36-3

• Formula:
• C13H7ClN2O

• InChI:
• InChI=1S/C13H7ClN2O/c14-12-6-5-11(8-16-12)13(17)10-3-1-9(7-15)2-4-10/h1-6,8H

• InChIKey:
• YWUHERVQQOUMFF-UHFFFAOYSA-N

• 2-Chloro-5-(4-cyanobenzoyl)pyridine is a useful research compound. Its molecular formula is C13H7ClN2O and its molecular weight is 242.66 g/mol. The purity is usually 95%.

ethyl 4-(5-(furan-2-yl)-1H-pyrazole-3-carbonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 1103971-36-3

• Formula:
• C15H18N4O4

• InChI:
• InChI=1S/C15H18N4O4/c1-2-22-15(21)19-7-5-18(6-8-19)14(20)12-10-11(16-17-12)13-4-3-9-23-13/h3-4,9-10H,2,5-8H2,1H3,(H,16,17)

• InChIKey:
• WNKZMJDFMVEMBW-UHFFFAOYSA-N

• Ethyl 4-(5-(furan-2-yl)-1H-pyrazole-3-carbonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H18N4O4 and its molecular weight is 318.333. The purity is usually 95%.

2-(Propan-2-yloxy)pyridin-4-amine

In Stock

• CAS RN:
• 1247371-36-3

• Formula:
• C8H12N2O

• InChI:
• InChI=1S/C8H12N2O/c1-6(2)11-8-5-7(9)3-4-10-8/h3-6H,1-2H3,(H2,9,10)

• InChIKey:
• DUISQAUONICSBN-UHFFFAOYSA-N

• 2-(Propan-2-yloxy)pyridin-4-amine is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.

(8,8-Difluorobicyclo[5.1.0]octan-4-yl)methanol

In Stock

• CAS RN:
• 2219371-36-3

• Formula:
• C9H14F2O

• InChI:
• InChI=1S/C9H14F2O/c10-9(11)7-3-1-6(5-12)2-4-8(7)9/h6-8,12H,1-5H2

• InChIKey:
• RUZJNLADVJNGIN-UHFFFAOYSA-N

• (8,8-Difluorobicyclo[5.1.0]octan-4-yl)methanol is a useful research compound. Its molecular formula is C9H14F2O and its molecular weight is 176.207. The purity is usually 95%.

N-(6-Cyano-5-methyl-1H-indazol-3-yl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361871-36-3

• Formula:
• C18H19N5O2

• InChI:
• InChI=1S/C18H19N5O2/c1-3-16(24)23-6-4-12(5-7-23)18(25)20-17-14-8-11(2)13(10-19)9-15(14)21-22-17/h3,8-9,12H,1,4-7H2,2H3,(H2,20,21,22,25)

• InChIKey:
• HSUJWIBCGSHFRY-UHFFFAOYSA-N

• N-(6-Cyano-5-methyl-1H-indazol-3-yl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.

Ethyl 4-(furan-2-yl)-2-oxo-6-[(4-oxopyrazolo[1,5-a]pyrazin-5-yl)methyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate

Usually In Stock

• CAS RN:
• 2379971-36-3

• Formula:
• C18H17N5O5

• InChI:
• InChI=1S/C18H17N5O5/c1-2-27-17(25)14-11(20-18(26)21-15(14)13-4-3-9-28-13)10-22-7-8-23-12(16(22)24)5-6-19-23/h3-9,15H,2,10H2,1H3,(H2,20,21,26)

• InChIKey:
• YRSKTAKYIPXWFE-UHFFFAOYSA-N

• Ethyl 4-(furan-2-yl)-2-oxo-6-[(4-oxopyrazolo[1,5-a]pyrazin-5-yl)methyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C18H17N5O5 and its molecular weight is 383.364. The purity is usually 95%.